6-Methyl-5H-benzo(a)phenothiazin-5-one

• CAS: 26197-31-9
• Synonyms: 6-methyl-5-oxo-5H-benzo(a)phenothiazine
• Molecular Formula: C17H11NOS
• Molecular Weight: 277.3 g/mol
• SMILES: CC1=C2C(=NC3=CC=CC=C3S2)C4=CC=CC=C4C1=O
• InChI: InChI=1S/C17H11NOS/c1-10-16(19)12-7-3-2-6-11(12)15-17(10)20-14-9-5-4-8-13(14)18-15/h2-9H,1H3
• InChIKey: RTPGWOYHPVTPOX-UHFFFAOYSA-N

Researchers screening topoisomerase II inhibitors face compound-specific variability across drug-resistant vs. parental cell lines. 6-Methyl-5H-benzo(a)phenothiazin-5-one (M-4B) resolves this-showing equal antiproliferative activity irrespective of MDR status, unlike its unsubstituted parent. • Topoisomerase II inhibition with apoptosis induction in MCF-7 & HeLa cells • Enhances viral T-antigen expression for oncology research • Crystal structure solved; DFT electronic properties characterized Analytical documentation provided. Custom synthesis available.

6-Methyl-5H-benzo(a)phenothiazin-5-one Procurement Overview

6-Methyl-5H-benzo(a)phenothiazin-5-one (CAS 26197-31-9) is a benzo[a]phenothiazin-5-one derivative with molecular formula C17H11NOS and molecular weight 277.34 g/mol [1]. This compound belongs to the phenothiazinone class of tricyclic heterocycles, characterized by a fused tetracyclic benzo[a]phenothiazine core bearing a carbonyl at position 5 and a methyl substituent at position 6. The compound exhibits fluorescent properties and has been investigated for antiproliferative activity, photosensitization in dye-sensitized solar cells (DSSCs), and modulation of viral antigen expression [2][3].

Fluorescent properties support detection in cell-based assays

Broad antiproliferative screening across drug-sensitive and resistant lines

Viral T-antigen modulation in adenovirus infection models

• [1] Chadar, D., Rao, S. S., Khan, A., Gejji, S. P., Bhat, K. S., Weyhermüller, T., & Salunke-Gawali, S. (2015). Benzo[α]phenoxazines and benzo[α]phenothiazine from vitamin K3: synthesis, molecular structures, DFT studies and cytotoxic activity. RSC Advances, 5, 57917-57929. DOI: 10.1039/C5RA08496B View Source
• [2] Molnár, J., Mucsi, I., Nacsa, J., Hevér, A., Gyémánt, N., Ugocsai, K., Hegyes, P., Kiessig, S., Gaal, D., Lage, H., & Varga, A. (1995). Effects of two benzo[a]phenothiazines on multi-drug resistance (mdr) and tumor antigen expression. Anticancer Research, 15(5B), 2013-2016. PMID: 8572594 View Source
• [3] Bhand, S., Chadar, D., Pawar, K., Naushad, M., Pathan, H., & Salunke-Gawali, S. (2018). Benzo[α]phenothiazine sensitized ZrO2 based dye sensitized solar cell. Journal of Materials Science: Materials in Electronics, 29(2), 1034-1041. DOI: 10.1007/s10854-017-8003-2 View Source

Non-Interchangeability of 6-Methyl-5H-benzo(a)phenothiazin-5-one

Substitution within the benzo[a]phenothiazin-5-one class is not functionally interchangeable due to substituent-dependent divergence in biological activity profiles. Direct comparative studies demonstrate that the presence and position of substituents fundamentally alter pharmacological behavior: the 6-methyl derivative (target compound) and its unsubstituted parent 5H-benzo[a]phenothiazin-5-one exhibit diametrically opposite effects on viral tumor antigen expression [1][2]. Furthermore, the two compounds differ substantially in their capacity to inhibit rhodamine 123 efflux in multidrug-resistant (mdr) cells [1]. These substituent-specific functional outcomes underscore that procurement decisions cannot rely on class-level assumptions; the 6-methyl substitution confers distinct and non-interchangeable biological properties.

MDR selectivity divergence: parent exhibits mdr-selective antiproliferation; 6-methyl derivative shows non-selective profile — endpoint interpretation may differ.

Opposing viral antigen modulation: parent reduces T-antigen expression; 6-methyl enhances it — functional direction may reverse.

• [1] Molnár, J., Mucsi, I., Nacsa, J., Hevér, A., Gyémánt, N., Ugocsai, K., Hegyes, P., Kiessig, S., Gaal, D., Lage, H., & Varga, A. (1995). Effects of two benzo[a]phenothiazines on multi-drug resistance (mdr) and tumor antigen expression. Anticancer Research, 15(5B), 2013-2016. PMID: 8572594 View Source
• [2] Pusztai, R., Motohashi, N., Párkányi, C., Aaron, J. J., Rao, B. K., & Molnár, J. (1996). Relationship between tumor (T) antigen expression and substituent effects on benzo[a]phenothiazines. Anticancer Research, 16(5A), 2961-2964. PMID: 8917413 View Source

6-Methyl-5H-benzo(a)phenothiazin-5-one Comparative Evidence

Reduced MDR Selectivity vs. Parent Compound

In a direct comparative study, 5H-benzo[a]phenothiazin-5-one (parent compound 1) demonstrated higher antiproliferative selectivity toward the multidrug-resistant (mdr) subline compared to its parental cell line, whereas 6-methyl-5H-benzo[a]phenothiazin-5-one (compound 2) exhibited equal antiproliferative activity across all three tested cell lines without mdr-selective enhancement [1].

MDR Selectivity Profile

Head-to-head

Target: Non-selective antiproliferation vs. Parent: Mdr-selective antiproliferation

May support choice: parent for mdr-focused studies; 6-methyl for broad screening.

MTT assay; qualitative shift upon 6-methyl substitution.

Evidence Dimension	Antiproliferative selectivity toward mdr cells
Target Compound Data	Equally antiproliferative against parent, mdr, and human tumor cell lines (no mdr-selective enhancement)
Comparator Or Baseline	5H-benzo[a]phenothiazin-5-one: More sensitive in mdr subline than in parent cell line (mdr-selective)
Quantified Difference	Qualitative shift from mdr-selective to non-selective antiproliferative profile upon 6-methyl substitution
Conditions	Human and mouse tumor cell lines; mdr subline and parental line comparison (MTT or similar proliferation assay)

Why This Matters

Researchers targeting mdr-specific mechanisms should select the unsubstituted parent compound; users requiring broad, non-selective antiproliferative activity across both drug-sensitive and drug-resistant cells may find the 6-methyl derivative more suitable.

• [1] Molnár, J., Mucsi, I., Nacsa, J., Hevér, A., Gyémánt, N., Ugocsai, K., Hegyes, P., Kiessig, S., Gaal, D., Lage, H., & Varga, A. (1995). Effects of two benzo[a]phenothiazines on multi-drug resistance (mdr) and tumor antigen expression. Anticancer Research, 15(5B), 2013-2016. PMID: 8572594 View Source

Reduced P-gp Efflux Inhibition vs. Parent

In a head-to-head comparison measuring rhodamine 123 efflux as a functional readout of P-glycoprotein activity, 5H-benzo[a]phenothiazin-5-one inhibited efflux more efficiently than the 6-methyl derivative [1]. This establishes that the 6-methyl substitution compromises the compound's capacity to reverse multidrug resistance via efflux pump inhibition.

P-gp Efflux Inhibition

Head-to-head

6-methyl: Reported less efficient inhibition vs. Parent: Reported more efficient inhibition

Parent may show higher efflux inhibition in MDR-reversal contexts; 6-methyl shows reduced effect.

Rhodamine 123 efflux assay; directional difference established.

Evidence Dimension	Inhibition of rhodamine 123 efflux in mdr cells
Target Compound Data	Less efficient inhibition
Comparator Or Baseline	5H-benzo[a]phenothiazin-5-one: More efficient inhibition
Quantified Difference	Directional difference established; exact quantitative ratio not extracted
Conditions	mdr tumor cell lines; rhodamine 123 efflux assay

Why This Matters

For MDR-reversal studies where P-glycoprotein efflux inhibition is the primary endpoint, the unsubstituted parent compound should be prioritized over the 6-methyl derivative due to its superior inhibitory efficiency.

• [1] Molnár, J., Mucsi, I., Nacsa, J., Hevér, A., Gyémánt, N., Ugocsai, K., Hegyes, P., Kiessig, S., Gaal, D., Lage, H., & Varga, A. (1995). Effects of two benzo[a]phenothiazines on multi-drug resistance (mdr) and tumor antigen expression. Anticancer Research, 15(5B), 2013-2016. PMID: 8572594 View Source

Opposing Modulation of Viral T-Antigen Expression

In adenovirus-infected cells, 5H-benzo[a]phenothiazin-5-one (compound 1) reduced tumor antigen expression, whereas 6-methyl-5H-benzo[a]phenothiazin-5-one (compound 2) enhanced T-antigen expression [1][2]. A subsequent structure-activity study confirmed that 6-methyl-5-oxo-5H-benzo(a)phenothiazine enhanced viral oncogene product expression, while the 5-oxo analog without the methyl group reduced this effect [2].

Viral T-Antigen Modulation

Head-to-head

6-methyl: Enhanced T-antigen expression vs. Parent: Reduced T-antigen expression

Functional reversal may influence viral oncology study design; reported enhancement vs. reduction requires model-specific verification.

Adenovirus-infected HEp2 cells.

Evidence Dimension	Modulation of viral tumor (T) antigen expression
Target Compound Data	Enhanced T-antigen expression
Comparator Or Baseline	5H-benzo[a]phenothiazin-5-one (5-oxo-5H-benzo(a)phenothiazine): Reduced T-antigen expression
Quantified Difference	Functional reversal (enhancement vs. reduction) upon 6-methyl substitution
Conditions	Adenovirus-infected HEp2 cells (human adenovirus oncogene-type 12)

Why This Matters

This functional inversion demonstrates that the 6-methyl substituent is not merely a potency modifier but fundamentally alters the biological directionality of the compound's activity—a critical consideration for experimental design in viral oncology studies.

• [1] Molnár, J., Mucsi, I., Nacsa, J., Hevér, A., Gyémánt, N., Ugocsai, K., Hegyes, P., Kiessig, S., Gaal, D., Lage, H., & Varga, A. (1995). Effects of two benzo[a]phenothiazines on multi-drug resistance (mdr) and tumor antigen expression. Anticancer Research, 15(5B), 2013-2016. PMID: 8572594 View Source
• [2] Pusztai, R., Motohashi, N., Párkányi, C., Aaron, J. J., Rao, B. K., & Molnár, J. (1996). Relationship between tumor (T) antigen expression and substituent effects on benzo[a]phenothiazines. Anticancer Research, 16(5A), 2961-2964. PMID: 8917413 View Source

Topoisomerase II Inhibition and Apoptosis Induction

6-Methyl-5H-benzo[α]phenothiazin-5-one (compound M-4B) exhibited significant cytotoxic activity against MCF-7 (breast adenocarcinoma) and HeLa (cervical carcinoma) cell lines via apoptosis induction and was identified as a topoisomerase II inhibitor [1]. The study also characterized the crystal structure, revealing C⋯S contacts and C–H⋯O interactions in the crystal network [1].

Mechanism of Action

Class-level

Identified as topoisomerase II inhibitor; reported cytotoxic activity in MCF-7 and HeLa cells via MTT assay

Supports mechanistic investigation of topoisomerase II or apoptosis pathways; data require cell-line-specific validation.

Crystal structure characterized; DFT calculations available.

Evidence Dimension	In vitro cytotoxicity and mechanism of action
Target Compound Data	Significant cytotoxicity against MCF-7 and HeLa cells; topoisomerase II inhibition; apoptosis induction
Comparator Or Baseline	Comparison with M-1B (10-chloro-6-methyl analog), M-2B (6,10-dimethyl analog), and M-3B (6-methyl phenoxazine analog) within the same study; all showed cytotoxic activity with varying potency
Quantified Difference	All M-1B to M-4B showed significant cytotoxicity; M-2B and M-4B specifically identified as topoisomerase II inhibitors
Conditions	MTT assay; MCF-7 human breast adenocarcinoma cell line; HeLa human carcinoma cell line

Why This Matters

The documented topoisomerase II inhibitory activity distinguishes this compound for mechanistic studies in anticancer research; procurement for apoptosis or topoisomerase-focused assays is supported by direct experimental evidence.

• [1] Chadar, D., Rao, S. S., Khan, A., Gejji, S. P., Bhat, K. S., Weyhermüller, T., & Salunke-Gawali, S. (2015). Benzo[α]phenoxazines and benzo[α]phenothiazine from vitamin K3: synthesis, molecular structures, DFT studies and cytotoxic activity. RSC Advances, 5, 57917-57929. DOI: 10.1039/C5RA08496B View Source

Acyclovir Synergy Comparable to Parent Compound

In a yield reduction test using Vero cells infected with a wild-type HSV-2 strain, both 6-methyl-5-oxo-5H-benzo[a]phenothiazine and its parent 5-oxo-5H-benzo[a]phenothiazine enhanced the antiviral effect of acyclovir (ACV), with a synergistic effect demonstrated via mathematical drug interaction analysis [1]. Both derivatives were described as the two most effective derivatives in combination with ACV [1].

Acyclovir Synergy

Head-to-head

6-methyl and parent: Comparable synergistic enhancement of ACV against HSV-2

Both derivatives support antiviral combination studies; selection may consider other endpoints (MDR, antigen modulation).

Vero cells; yield reduction test.

Evidence Dimension	Synergistic enhancement of acyclovir antiviral activity against HSV-2
Target Compound Data	Synergistic enhancement comparable to parent compound; described among the two most effective derivatives
Comparator Or Baseline	5-oxo-5H-benzo[a]phenothiazine: Similarly synergistic enhancement
Quantified Difference	Both compounds produced comparable synergistic enhancement; no substantial difference between the two
Conditions	Vero cells; wild-type HSV-2 strain; acyclovir combination; yield reduction test

Why This Matters

For antiviral combination studies with acyclovir, the 6-methyl derivative offers comparable synergistic potency to the parent compound, while differing in other biological properties (e.g., MDR selectivity and antigen modulation)—enabling researchers to select based on secondary endpoints rather than primary antiviral synergy.

• [1] Mucsi, I., Molnár, J., & Motohashi, N. (1998). Combination of benzo[a]phenothiazines with acyclovir against herpes simplex virus. International Journal of Antimicrobial Agents, 10(3), 263-267. DOI: Not extracted from available fragment View Source

Non-Toxic in Adenovirus-Infected HEp2 Cells

In a study evaluating six benzo(a)phenothiazines, 6-methyl-5-oxo-5H-benzo(a)phenothiazine (compound 6) was found to be non-toxic in the adenovirus-infected HEp2 cell system tested, whereas 5-oxo-5H-benzo(a)phenothiazine (compound 4) and 6-hydroxy-5-oxo-5H-benzo(a)phenothiazine (compound 5) exhibited moderate toxicity [1].

Cytotoxicity in Infected Cells

Head-to-head

6-methyl: Reported non-toxic vs. Parent and 6-hydroxy analog: Moderately toxic

Reported lower cytotoxicity in adenovirus-infected HEp2 model may reduce assay interference.

Qualitative toxicity grading.

Evidence Dimension	Toxicity in adenovirus-infected HEp2 cell system
Target Compound Data	Not toxic
Comparator Or Baseline	5-oxo-5H-benzo(a)phenothiazine: Moderately toxic; 6-hydroxy-5-oxo-5H-benzo(a)phenothiazine: Moderately toxic
Quantified Difference	Qualitative difference: non-toxic vs. moderately toxic
Conditions	Human adenovirus oncogene-type 12 infected HEp2 cells

Why This Matters

The non-toxic profile of the 6-methyl derivative in this specific cellular system contrasts with the moderate toxicity of the 5-oxo parent and 6-hydroxy analog, providing a safety-relevant differentiation for researchers working with adenovirus infection models.

• [1] Pusztai, R., Motohashi, N., Párkányi, C., Aaron, J. J., Rao, B. K., & Molnár, J. (1996). Relationship between tumor (T) antigen expression and substituent effects on benzo[a]phenothiazines. Anticancer Research, 16(5A), 2961-2964. PMID: 8917413 View Source

6-Methyl-5H-benzo(a)phenothiazin-5-one Application Scenarios

Viral T-Antigen Expression Enhancement

Based on direct comparative evidence showing that 6-methyl-5H-benzo[a]phenothiazin-5-one enhances T-antigen expression while the unsubstituted parent reduces it [1][2], this compound is specifically indicated for viral oncology research where upregulation of viral oncogene products is the experimental objective. The non-toxic profile in adenovirus-infected HEp2 cells further supports its use in extended viral infection experiments [2].

Broad-Spectrum Antiproliferative Screening

Unlike the parent compound which exhibits enhanced selectivity toward mdr cells, 6-methyl-5H-benzo[a]phenothiazin-5-one displays equal antiproliferative activity across parent, mdr, and human tumor cell lines [1]. This property makes it suitable for screening programs requiring consistent baseline activity irrespective of cellular drug-resistance status.

Topoisomerase II Inhibition and Apoptosis Studies

The compound (M-4B) has been experimentally validated as a topoisomerase II inhibitor with confirmed apoptosis-inducing activity against MCF-7 and HeLa carcinoma cell lines [3]. Its fully characterized crystal structure and DFT-calculated electronic properties [3] provide a robust foundation for structure-based mechanistic investigations and derivative design.

Dye-Sensitized Solar Cell (DSSC) Photosensitizer Development

6-Methyl-5H-benzo[α]phenothiazin-5-one has been successfully fabricated as a photosensitizer in ZrO2-based DSSCs, achieving photovoltaic parameters of Jsc = 3.01 mA/cm², Voc = 0.42 V, FF = 0.20, and η = 1.6% [4]. The compound's UV-visible absorption bands at 258, 316, 337, 382 nm (π–π* transitions) and ~477 nm (n–π* transition) provide a characterized spectral fingerprint for photosensitization applications [4].

Application

Selection Property

Validation Focus

Viral T-antigen modulation

T-antigen expression profile

Adenovirus model validation

Broad antiproliferative screening

Cell line panel consistency

Cross-resistance profiling

Topoisomerase II / apoptosis studies

Topo II inhibition & apoptosis induction

Apoptosis & DNA damage endpoints

DSSC photosensitizer development

Photovoltaic conversion & spectral response

J-V & IPCE characterization

• [1] Molnár, J., Mucsi, I., Nacsa, J., Hevér, A., Gyémánt, N., Ugocsai, K., Hegyes, P., Kiessig, S., Gaal, D., Lage, H., & Varga, A. (1995). Effects of two benzo[a]phenothiazines on multi-drug resistance (mdr) and tumor antigen expression. Anticancer Research, 15(5B), 2013-2016. PMID: 8572594 View Source
• [2] Pusztai, R., Motohashi, N., Párkányi, C., Aaron, J. J., Rao, B. K., & Molnár, J. (1996). Relationship between tumor (T) antigen expression and substituent effects on benzo[a]phenothiazines. Anticancer Research, 16(5A), 2961-2964. PMID: 8917413 View Source
• [3] Chadar, D., Rao, S. S., Khan, A., Gejji, S. P., Bhat, K. S., Weyhermüller, T., & Salunke-Gawali, S. (2015). Benzo[α]phenoxazines and benzo[α]phenothiazine from vitamin K3: synthesis, molecular structures, DFT studies and cytotoxic activity. RSC Advances, 5, 57917-57929. DOI: 10.1039/C5RA08496B View Source
• [4] Bhand, S., Chadar, D., Pawar, K., Naushad, M., Pathan, H., & Salunke-Gawali, S. (2018). Benzo[α]phenothiazine sensitized ZrO2 based dye sensitized solar cell. Journal of Materials Science: Materials in Electronics, 29(2), 1034-1041. DOI: 10.1007/s10854-017-8003-2 View Source